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Compound of Interest

Compound Name:
4-(Chloromethyl)-2,2-dimethyl-1,3-

dioxolane

Cat. No.: B114739 Get Quote

Technical Guide: 4-(Chloromethyl)-2,2-dimethyl-
1,3-dioxolane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties and

synthesis of 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane, a key intermediate in various

synthetic applications. This document includes tabulated physical data, a detailed experimental

protocol for its synthesis, and a visual representation of the synthetic workflow to support

research and development activities in the chemical and pharmaceutical sciences.

Physicochemical Properties
4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane is a clear, colorless to light yellow liquid.[1] Its

key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₆H₁₁ClO₂ [2][3]

Molecular Weight 150.60 g/mol [3][4]

Boiling Point
156-158 °C (at atmospheric

pressure)
[1][3][5]

63 °C (at 37 mmHg) [2]

Density 1.063 g/mL (at 25 °C) [2][3][5]

Refractive Index n20/D 1.434 [2][3][5]

Flash Point 53.3 °C (127.9 °F) - closed cup [3]

CAS Number 4362-40-7 [2][3]

Synthesis Protocol
The synthesis of 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane is typically achieved through

the ketalization of 3-chloro-propane-1,2-diol with acetone.[1][6] This reaction is acid-catalyzed,

and the water produced is removed to drive the reaction to completion.[6]

Experimental Protocol: Synthesis of 4-
(Chloromethyl)-2,2-dimethyl-1,3-dioxolane
Materials:

3-chloro-propane-1,2-diol

Acetone

p-Toluenesulfonic acid (catalytic amount)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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Anhydrous sodium sulfate

Procedure:

Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus and a reflux

condenser.[6]

Charging the Flask: The flask is charged with 3-chloro-propane-1,2-diol, a slight excess of

acetone, and toluene.[6]

Catalyst Addition: A catalytic amount of p-toluenesulfonic acid is added to the mixture.[6]

Reaction: The mixture is heated to reflux. The water formed during the reaction is collected

in the Dean-Stark trap as an azeotrope with toluene, driving the equilibrium towards the

product.[6] The reaction progress is monitored by the amount of water collected.[6]

Work-up: Once the theoretical amount of water has been collected, the reaction mixture is

cooled to room temperature.[6] The organic layer is then washed with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.[6]

Drying and Solvent Removal: The organic layer is dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure.[6]

Purification: The crude product is purified by vacuum distillation to yield pure 4-
(Chloromethyl)-2,2-dimethyl-1,3-dioxolane.[6]

Visualized Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4-
(Chloromethyl)-2,2-dimethyl-1,3-dioxolane.
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Start: Reagents

3-chloro-propane-1,2-diol
Acetone

p-Toluenesulfonic acidToluene

Reaction Setup:
Round-bottom flask with
Dean-Stark apparatus

Azeotropic Reflux:
Water removal

Work-up:
Neutralization and washing

Drying & Solvent Removal

Vacuum Distillation

Product:
4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

